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rac trans-Lafutidine rac trans-Lafutidine
Brand Name: Vulcanchem
CAS No.: 206449-94-7
VCID: VC0121303
InChI: InChI=1S/C22H29N3O4S/c26-21(18-30(27)17-20-7-6-14-28-20)23-9-2-5-13-29-22-15-19(8-10-24-22)16-25-11-3-1-4-12-25/h2,5-8,10,14-15H,1,3-4,9,11-13,16-18H2,(H,23,26)/b5-2+
SMILES: C1CCN(CC1)CC2=CC(=NC=C2)OCC=CCNC(=O)CS(=O)CC3=CC=CO3
Molecular Formula: C22H29N3O4S
Molecular Weight: 431.6 g/mol

rac trans-Lafutidine

CAS No.: 206449-94-7

Reference Standards

VCID: VC0121303

Molecular Formula: C22H29N3O4S

Molecular Weight: 431.6 g/mol

rac trans-Lafutidine - 206449-94-7

CAS No. 206449-94-7
Product Name rac trans-Lafutidine
Molecular Formula C22H29N3O4S
Molecular Weight 431.6 g/mol
IUPAC Name 2-(furan-2-ylmethylsulfinyl)-N-[(E)-4-[4-(piperidin-1-ylmethyl)pyridin-2-yl]oxybut-2-enyl]acetamide
Standard InChI InChI=1S/C22H29N3O4S/c26-21(18-30(27)17-20-7-6-14-28-20)23-9-2-5-13-29-22-15-19(8-10-24-22)16-25-11-3-1-4-12-25/h2,5-8,10,14-15H,1,3-4,9,11-13,16-18H2,(H,23,26)/b5-2+
Standard InChIKey KMZQAVXSMUKBPD-GORDUTHDSA-N
Isomeric SMILES C1CCN(CC1)CC2=CC(=NC=C2)OC/C=C/CNC(=O)CS(=O)CC3=CC=CO3
SMILES C1CCN(CC1)CC2=CC(=NC=C2)OCC=CCNC(=O)CS(=O)CC3=CC=CO3
Canonical SMILES C1CCN(CC1)CC2=CC(=NC=C2)OCC=CCNC(=O)CS(=O)CC3=CC=CO3
Synonyms 2-[(2-Furanylmethyl)sulfinyl]-N-[(2E)-4-[[4-(1-piperidinylmethyl)-2-pyridinyl]oxy]-2-buten-1-yl]acetamide;
PubChem Compound 5353705
Last Modified Nov 11 2021
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